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Compound of Interest

Compound Name: N-Boc-3-dimethylamino-D-alanine

Cat. No.: B010335 Get Quote

Essential Safety and Handling Guide for N-Boc-3-
dimethylamino-D-alanine
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for N-Boc-3-dimethylamino-D-alanine, a key building block in

synthetic organic chemistry.

Personal Protective Equipment (PPE)
When handling N-Boc-3-dimethylamino-D-alanine, a comprehensive approach to personal

protection is crucial to minimize exposure and ensure laboratory safety. The following table

summarizes the recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][2]

To protect eyes from potential

splashes or dust particles.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][2]

To prevent direct contact with

the skin.

Respiratory Protection

Under normal use conditions

with adequate ventilation, no

respiratory protection is

required. If dust formation is

likely, a particle filter is

recommended.[1][2]

To avoid inhalation of dust

particles.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of N-Boc-3-
dimethylamino-D-alanine and ensuring a safe laboratory environment.

Handling
Ventilation: Always handle this compound in a well-ventilated area.[1] The use of a chemical

fume hood is recommended to minimize inhalation exposure.

Avoid Dust Formation: This compound is a solid, and care should be taken to avoid the

generation of dust during handling and weighing.[1]

Personal Hygiene: Avoid contact with skin, eyes, or clothing.[1] After handling, wash hands

thoroughly.

Ingestion and Inhalation: Avoid ingestion and inhalation of the compound.[1]
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Storage
Container: Keep the container tightly closed.[1]

Conditions: Store in a dry, cool, and well-ventilated place.[1]

Incompatibilities: Keep away from strong oxidizing agents.[2]

Disposal Plan
Proper disposal of N-Boc-3-dimethylamino-D-alanine and its containers is essential to

prevent environmental contamination and comply with regulations.

Chemical Disposal: Unused or waste material should be swept up and shoveled into

suitable, labeled containers for disposal.[1] Disposal should be carried out by a licensed

professional waste disposal service.

Environmental Precautions: This material should not be released into the environment.[1]

Container Disposal: Empty containers should be disposed of in accordance with local

regulations.

Experimental Workflow: Handling and Disposal
The following diagram illustrates the standard workflow for the safe handling and disposal of N-
Boc-3-dimethylamino-D-alanine in a laboratory setting.
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Workflow for Handling and Disposal of N-Boc-3-dimethylamino-D-alanine
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Caption: A flowchart outlining the key steps for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling N-Boc-3-
dimethylamino-D-alanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010335#personal-protective-equipment-for-handling-
n-boc-3-dimethylamino-d-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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